Cas no 138711-55-4 (4,4',7,7'-tetrahydroxy-2,2'-dimethoxy-1,1'-biphenanthrene)

• Product Name: 4,4',7,7'-tetrahydroxy-2,2'-dimethoxy-1,1'-biphenanthrene
• CAS No: 138711-55-4
• MF: C₃₀H₂₂O₆
• MW: 478.492088794708
• CID: 2044195
• PubChem ID: 85625420
• Update Time: 2025-04-21

4,4',7,7'-tetrahydroxy-2,2'-dimethoxy-1,1'-biphenanthrene Chemical and Physical Properties

Names and Identifiers

• 4,4',7,7'-tetrahydroxy-2,2'-dimethoxy-1,1'-biphenanthrene
• Monbarbatain A
• CHEMBL4476765
• 138711-55-4
• 145987-74-2
• D85198
• D85200
• HY-N12308
• CS-0897473
• 2,2'-Dimethoxy-[1,1'-biphenanthrene]-4,4',7,7'-tetraol
• DA-75662

• Inchi： 1S/C30H22O6/c1-35-25-13-23(33)27-19-9-5-17(31)11-15(19)3-7-21(27)29(25)30-22-8-4-16-12-18(32)6-10-20(16)28(22)24(34)14-26(30)36-2/h3-14,31-34H,1-2H3
• InChI Key： RBVCTUJCRSUBKB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C2C3C=CC(=CC=3C=CC=2C=1C1=C(C=C(C2C3C=CC(=CC=3C=CC1=2)O)O)OC)O)O

Computed Properties

• Exact Mass: 478.14163842g/mol
• Monoisotopic Mass: 478.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols